Cas no 2354532-12-8 (Tert-butyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate)

• Product Name: Tert-butyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate
• CAS No: 2354532-12-8
• MF: C₁₃H₁₇BrFNO₂
• MW: 318.181986570358
• CID: 5655786
• PubChem ID: 165904159
• Update Time: 2025-06-08

Tert-butyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27729760
• 2354532-12-8
• tert-butyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate
• Tert-butyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate

• Inchi： 1S/C13H17BrFNO2/c1-13(2,3)18-12(17)7-11(16)9-6-8(14)4-5-10(9)15/h4-6,11H,7,16H2,1-3H3
• InChI Key： ULSFWYWPMYGROD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(CC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 317.04267g/mol
• Monoisotopic Mass: 317.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate

Introduction to Tert-butyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate (CAS No. 2354532-12-8)

Tert-butyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate (CAS No. 2354532-12-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents and as a valuable intermediate in synthetic pathways.

The molecular structure of Tert-butyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate consists of a tert-butyl ester group, an amino group, and a substituted phenyl ring. The presence of the bromine and fluorine atoms on the phenyl ring imparts specific chemical properties that make this compound particularly interesting for various applications. The tert-butyl ester group provides stability and solubility, while the amino group offers opportunities for further functionalization and conjugation with other molecules.

In recent years, Tert-butyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate has been extensively studied for its potential in drug discovery and development. One of the key areas of research involves its use as a building block in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders.

Another significant application of Tert-butyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate is in the field of cancer research. Researchers have explored its potential as a precursor for the synthesis of targeted therapies that can selectively inhibit cancer cell growth. A notable example is its use in the synthesis of compounds that target specific protein kinases involved in cancer progression. These compounds have shown promising results in preclinical studies, demonstrating their ability to inhibit tumor growth and metastasis.

Beyond its therapeutic applications, Tert-butyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate is also valued for its utility as an intermediate in organic synthesis. Its versatile reactivity allows it to be used in a wide range of chemical transformations, making it a valuable tool for synthetic chemists. For example, it can be readily converted into various derivatives through reactions such as amide formation, coupling reactions, and ring-closing metathesis.

The synthesis of Tert-butyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of tert-butyl acrylate with an appropriate brominated fluorobenzene derivative, followed by reduction and subsequent functionalization steps. Advances in catalytic methods and green chemistry approaches have further optimized these synthetic pathways, making them more efficient and environmentally friendly.

In terms of safety and handling, Tert-butyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

To summarize, Tert-butyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate (CAS No. 2354532-12-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and organic synthesis. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working in these fields. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.